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Compound of Interest

Compound Name: DC661

Cat. No.: B15582886 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds like DC661 is a critical component of laboratory

safety and environmental responsibility. This guide provides essential, step-by-step procedures

for the safe disposal of DC661, ensuring compliance and minimizing risk.

Immediate Safety and Handling
Before initiating any disposal protocol, it is imperative to consult the Safety Data Sheet (SDS)

for DC661. According to the SDS from Cayman Chemical, DC661 is not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals. However, standard laboratory precautions should always be observed.

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including laboratory

coats, safety glasses, and gloves.

Avoid Contamination: Prevent the substance from entering sewers, surface water, or ground

water.

Quantitative Data for Disposal Considerations
Understanding the physical and chemical properties of DC661 can aid in making informed

disposal decisions. The following table summarizes key quantitative data for DC661.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15582886?utm_src=pdf-interest
https://www.benchchem.com/product/b15582886?utm_src=pdf-body
https://www.benchchem.com/product/b15582886?utm_src=pdf-body
https://www.benchchem.com/product/b15582886?utm_src=pdf-body
https://www.benchchem.com/product/b15582886?utm_src=pdf-body
https://www.benchchem.com/product/b15582886?utm_src=pdf-body
https://www.benchchem.com/product/b15582886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1872387-43-3 [1]

Molecular Formula C31H39Cl2N5 Selleck Chemicals

Molecular Weight 552.6 g/mol Selleck Chemicals

Solubility in DMSO 7 mg/mL Selleck Chemicals

Solubility in Ethanol 49 mg/mL Selleck Chemicals

Water Solubility Insoluble Selleck Chemicals

Step-by-Step Disposal Procedures
The disposal method for DC661 depends on the quantity and form of the waste (solid, liquid

solution, or contaminated materials).

Small Quantities of Solid Waste
For smaller quantities of solid DC661, the SDS suggests that it can be disposed of with

household waste. However, it is best practice to follow institutional guidelines which may be

more stringent.

Liquid Waste Solutions
Solutions containing DC661 should be handled as chemical waste. Given its insolubility in

water, it should not be disposed of down the drain.

Collect Waste: Collect all liquid waste containing DC661 in a designated, properly labeled,

and sealed waste container.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "DC661," and the approximate concentration and volume.

Storage: Store the waste container in a designated secondary containment area away from

incompatible materials.
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Professional Disposal: Arrange for pickup and disposal by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal company.

Contaminated Labware and Materials
All labware (e.g., pipette tips, tubes, flasks) and materials (e.g., gloves, absorbent pads) that

have come into contact with DC661 should be treated as chemical waste.

Segregation: Collect all contaminated solid waste in a designated, leak-proof container lined

with a durable plastic bag.

Labeling: Clearly label the container as "Hazardous Waste" and specify the contaminant as

"DC661."

Disposal: Dispose of the container through your institution's chemical waste management

stream.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

DC661.
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DC661 Disposal Decision Workflow
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Cited Experimental Protocols
The biological activity and mechanism of action of DC661 have been elucidated in several key

studies. Understanding these can provide context for its use and the importance of proper

handling.

Rebecca, V.W., et al. (2019) in Cancer Discovery: This foundational study identified DC661
as a potent inhibitor of palmitoyl-protein thioesterase 1 (PPT1), a lysosomal enzyme, and

demonstrated its anti-cancer effects by disrupting autophagy. The experimental protocols

involved cell viability assays, immunoblotting to detect autophagy markers like LC3-II, and in

vivo studies using mouse xenograft models.

Sharma, G., et al. (2020) in JCI Insight: This research explored the immunomodulatory

effects of DC661, showing that its inhibition of PPT1 can enhance anti-tumor immunity. Key

experimental methodologies included co-culture assays with immune cells (T cells) and

tumor cells, flow cytometry to analyze immune cell populations, and in vivo efficacy studies in

combination with immunotherapy agents.

By adhering to these detailed disposal procedures and understanding the nature of DC661,

laboratory professionals can maintain a safe working environment and ensure the responsible

management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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